molecular formula C11H12N6O3 B1194594 7-((5-Methyl-1,2,4-oxadiazol-3-yl)methyl)theophylline CAS No. 88338-63-0

7-((5-Methyl-1,2,4-oxadiazol-3-yl)methyl)theophylline

Cat. No. B1194594
CAS RN: 88338-63-0
M. Wt: 276.25 g/mol
InChI Key: JBXSBZBZASARMY-UHFFFAOYSA-N
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Patent
US04565817

Procedure details

15.12 g of 2-(theophyllin-7-yl)-acetamidoxime are heated on water bath for two hours with a mixture of 120 cm3 acetic acid and 8 cm3 of acetic anhydride. The solvent is distilled off and 16.06 g. (91%) of 7-[(5-methyl-1,2,4-oxadiazol-3-yl)-methyl]-theophylline are obtained. M.p.: 135° C. (methanol).
Name
2-(theophyllin-7-yl)-acetamidoxime
Quantity
15.12 g
Type
reactant
Reaction Step One
Quantity
8 mL
Type
reactant
Reaction Step One
Quantity
120 mL
Type
solvent
Reaction Step One

Identifiers

REACTION_CXSMILES
[N:1]1([C:12](=[O:13])[C:11]2[N:10]([CH2:14][C:15](=[N:17][OH:18])[NH2:16])[CH:9]=[N:8][C:7]=2[N:5]([CH3:6])[C:3]1=[O:4])[CH3:2].[C:19](OC(=O)C)(=O)[CH3:20]>C(O)(=O)C>[CH3:19][C:20]1[O:18][N:17]=[C:15]([CH2:14][N:10]2[C:11]3[C:12](=[O:13])[N:1]([CH3:2])[C:3](=[O:4])[N:5]([CH3:6])[C:7]=3[N:8]=[CH:9]2)[N:16]=1

Inputs

Step One
Name
2-(theophyllin-7-yl)-acetamidoxime
Quantity
15.12 g
Type
reactant
Smiles
N1(C)C(=O)N(C)C=2N=CN(C2C1=O)CC(N)=NO
Name
Quantity
8 mL
Type
reactant
Smiles
C(C)(=O)OC(C)=O
Name
Quantity
120 mL
Type
solvent
Smiles
C(C)(=O)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

DISTILLATION
Type
DISTILLATION
Details
The solvent is distilled off

Outcomes

Product
Name
Type
product
Smiles
CC1=NC(=NO1)CN1C=NC=2N(C(N(C)C(C12)=O)=O)C
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 91%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.